Inotersen sodium

TTR amyloidosis pharmacodynamics antisense oligonucleotide
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C230H299N69Na19O121P19S19
Molecular Weight 7601 g/mol
CAS No. 1432726-13-0
Cat. No. B15609264
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Technical Parameters


Basic Identity
Product NameInotersen sodium
CAS1432726-13-0
Molecular FormulaC230H299N69Na19O121P19S19
Molecular Weight7601 g/mol
Structural Identifiers
InChIInChI=1S/C230H318N69O121P19S19.19Na/c1-98-53-280(219(312)262-178(98)231)140-43-110(121(382-140)66-364-425(328,444)406-114-47-144(292-90-254-150-183(236)244-85-249-188(150)292)387-126(114)71-368-423(326,442)404-112-45-142(282-59-104(7)197(303)274-225(282)318)383-122(112)67-363-421(324,440)403-111-44-141(281-58-103(6)196(302)273-224(281)317)385-124(111)69-366-427(330,446)410-119-52-149(297-95-260-156-194(297)268-217(242)271-204(156)310)391-130(119)75-372-431(334,450)419-167-139(401-215(177(167)362-42-32-352-22)299-97-261-157-195(299)269-218(243)272-205(157)311)84-381-438(341,457)418-165-136(398-213(175(165)360-40-30-350-20)291-64-109(12)202(308)279-230(291)323)82-379-437(340,456)417-163-135(397-211(173(163)358-38-28-348-18)289-62-107(10)200(306)277-228(289)321)81-378-435(338,454)414-161-132(394-209(171(161)356-36-26-346-16)286-56-101(4)181(234)265-222(286)315)78-375-433(336,452)412-159-120(65-300)392-207(169(159)354-34-24-344-14)288-61-106(9)199(305)276-227(288)320)402-422(325,441)367-70-125-115(48-145(386-125)293-91-255-151-184(237)245-86-250-189(151)293)407-426(329,445)365-68-123-113(46-143(384-123)283-60-105(8)198(304)275-226(283)319)405-424(327,443)371-74-129-118(51-148(390-129)296-94-259-155-193(296)267-216(241)270-203(155)309)409-429(332,448)370-72-127-116(49-146(388-127)294-92-256-152-185(238)246-87-251-190(152)294)408-428(331,447)369-73-128-117(50-147(389-128)295-93-257-153-186(239)247-88-252-191(153)295)411-430(333,449)374-77-138-166(176(361-41-31-351-21)214(400-138)298-96-258-154-187(240)248-89-253-192(154)298)420-439(342,458)380-83-137-164(174(359-39-29-349-19)212(399-137)290-63-108(11)201(307)278-229(290)322)416-436(339,455)377-80-134-162(172(357-37-27-347-17)210(396-134)287-57-102(5)182(235)266-223(287)316)415-434(337,453)376-79-133-160(170(355-35-25-345-15)208(395-133)285-55-100(3)180(233)264-221(285)314)413-432(335,451)373-76-131-158(301)168(353-33-23-343-13)206(393-131)284-54-99(2)179(232)263-220(284)313;;;;;;;;;;;;;;;;;;;/h53-64,85-97,110-149,158-177,206-215,300-301H,23-52,65-84H2,1-22H3,(H,324,440)(H,325,441)(H,326,442)(H,327,443)(H,328,444)(H,329,445)(H,330,446)(H,331,447)(H,332,448)(H,333,449)(H,334,450)(H,335,451)(H,336,452)(H,337,453)(H,338,454)(H,339,455)(H,340,456)(H,341,457)(H,342,458)(H2,231,262,312)(H2,232,263,313)(H2,233,264,314)(H2,234,265,315)(H2,235,266,316)(H2,236,244,249)(H2,237,245,250)(H2,238,246,251)(H2,239,247,252)(H2,240,248,253)(H,273,302,317)(H,274,303,318)(H,275,304,319)(H,276,305,320)(H,277,306,321)(H,278,307,322)(H,279,308,323)(H3,241,267,270,309)(H3,242,268,271,310)(H3,243,269,272,311);;;;;;;;;;;;;;;;;;;/q;19*+1/p-19/t110-,111-,112-,113-,114-,115-,116-,117-,118-,119-,120+,121+,122+,123+,124+,125+,126+,127+,128+,129+,130+,131+,132+,133+,134+,135+,136+,137+,138+,139+,140+,141+,142+,143+,144+,145+,146+,147+,148+,149+,158+,159+,160+,161+,162+,163+,164+,165+,166+,167+,168+,169+,170+,171+,172+,173+,174+,175+,176+,177+,206+,207+,208+,209+,210+,211+,212+,213+,214+,215+,421?,422?,423?,424?,425?,426?,427?,428?,429?,430?,431?,432?,433?,434?,435?,436?,437?,438?,439?;;;;;;;;;;;;;;;;;;;/m0.................../s1
InChIKeyQHNLHIXTRPKKQN-QKZXOKHWSA-A
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Inotersen Sodium: Chemical Identity and Therapeutic Classification


Inotersen sodium (CAS 1432726-13-0) is the sodium salt of inotersen, a second-generation 2′-O-(2-methoxyethyl) (2′-MOE) phosphorothioate antisense oligonucleotide (ASO) gapmer with the molecular formula C₂₃₀H₂₉₉N₆₉Na₁₉O₁₂₁P₁₉S₁₉ and a molecular weight of approximately 7601 g/mol [1]. It is designed to bind the 3′ untranslated region of human transthyretin (TTR) mRNA, triggering RNase H1-mediated degradation and thereby reducing hepatic production of both mutant and wild-type TTR protein [2]. Inotersen (marketed as Tegsedi) received FDA approval in October 2018 for the treatment of stage 1 or stage 2 polyneuropathy in adults with hereditary transthyretin-mediated (hATTR) amyloidosis [3]. As a chemically modified oligonucleotide with a defined gapmer architecture, it serves as a validated reference compound for ASO research and a critical comparator in TTR-targeting therapeutic development programs.

2′-MOE gapmer ASO for RNase H1-mediated TTR mRNA silencing studies
Validated comparator for TTR-targeting oligonucleotide development
Well-characterized ASO-class safety and pharmacodynamic reference

Pharmacological and Structural Non-Equivalence of Inotersen Sodium


Despite a shared therapeutic target (TTR), inotersen sodium, patisiran, eplontersen, vutrisiran, and tafamidis are pharmacologically non-interchangeable. Inotersen is a single-stranded 2′-MOE gapmer ASO that degrades TTR mRNA via nuclear RNase H1, whereas patisiran and vutrisiran are double-stranded siRNAs that act through the cytoplasmic RNA-induced silencing complex (RISC) [1]. Tafamidis is a kinetic stabilizer of the TTR tetramer and does not reduce TTR production [2]. Even within the ASO class, eplontersen, a ligand-conjugated ASO, demonstrates a distinct safety and efficacy profile versus inotersen, with superior TTR reduction and reduced thrombocytopenia risk [3]. These mechanistic, pharmacokinetic, and safety divergences preclude simple substitution in both clinical and research contexts, as demonstrated by the quantitative evidence below.

Attribute
Inotersen (Target)
TTR Comparators
Mechanism
Nuclear RNase H1 gapmer ASO
siRNA (RISC/Ago2); kinetic stabilizer; ligand-conjugated ASO
Pharmacodynamic Profile
~74% TTR reduction; distinct dose-response
TTR knockdown magnitude differs (~81% patisiran; ~80.6% eplontersen)
Safety Endpoints
Thrombocytopenia/glomerulonephritis signals
Infusion-related reactions (patisiran); distinct adverse event profiles preclude direct substitution
Administration
SC weekly self-administered
IV every 3 weeks (patisiran); quarterly SC (vutrisiran) – procurement volume and study design differ

Quantitative Differentiation from TTR-Targeting Comparators


Serum TTR Knockdown Magnitude Comparison

With repeat weekly subcutaneous dosing of 284 mg inotersen (300 mg inotersen sodium), mean serum TTR reductions from baseline ranged from 68% to 74% (median nadir 75%–79%) between Weeks 13 and 65 in hATTR patients [1]. By comparison, patisiran (0.3 mg/kg IV every 3 weeks) achieved a median TTR reduction of 81% (range −38% to 95%) over 18 months in the APOLLO trial [2]. The next-generation ASO eplontersen further improved TTR suppression, achieving a mean absolute TTR reduction of −80.6% at Week 85 in patients previously treated with inotersen (−74.3% at Week 35) [3]. Inotersen's 68–74% mean reduction represents consistent, sustained pharmacodynamic activity that benchmarks the ASO-RNase H1 mechanism class standard.

Serum TTR Knockdown
Cross-study comparable
Inotersen: 68–74% mean reduction Patisiran: 81% median Eplontersen: –80.6% absolute mean
Supports ASO-vs-siRNA knockdown benchmarking
Indirect comparison; study design and population differences apply
TTR amyloidosis pharmacodynamics antisense oligonucleotide

Neuropathy Impairment: Inotersen vs. Patisiran

In the NEURO-TTR phase 3 trial, inotersen (300 mg SC weekly) produced a least-squares mean change in mNIS+7 of −19.7 points versus placebo at Week 66 (95% CI −26.4 to −13.0; P<0.001) [1]. In the APOLLO trial, patisiran produced a −34.0 point difference versus placebo at 18 months (P<0.001) [2]. A published indirect treatment comparison (ITC) using individual patient data from APOLLO and published NEURO-TTR results quantified the difference: patisiran demonstrated a significantly greater treatment effect on mNIS+7 versus inotersen, with a mean difference of −12.3 points (95% CI −21.4 to −3.3) [3]. On Norfolk QOL-DN, the ITC showed an −11.3 point advantage for patisiran (95% CI −19.8 to −2.9), and the proportion of patients with stable or improved PND score favored patisiran with an odds ratio of 8.9 (95% CI 4.6 to 17.5) [3].

Neuropathy Impairment
Indirect comparison
−12.3 mNIS+7 points
indirect diff. (95% CI 3.3–21.4) favoring patisiran
Reported endpoint response difference
Indirect treatment comparison context; 15-month vs 18-month endpoints
neuropathy impairment clinical efficacy hATTR polyneuropathy

Safety Profile: Thrombocytopenia and Glomerulonephritis vs. siRNA

Inotersen carries a black-box warning for thrombocytopenia and glomerulonephritis. In the NEURO-TTR trial, serious adverse events of glomerulonephritis occurred in 3 patients (3%) and thrombocytopenia in 3 patients (3%), with one fatality related to grade 4 thrombocytopenia [1]. In contrast, the APOLLO trial of patisiran reported mild or moderate infusion-related reactions in approximately 20% of patients, with no cases of treatment-emergent thrombocytopenia or glomerulonephritis [2]. Inotersen also showed a higher dropout rate due to adverse events versus placebo (RR 8.57; 95% CI 1.16 to 63.07) and a higher mortality signal (RR 5.94; 95% CI 0.33 to 105.60; 5 deaths vs. 0 on placebo) [3]. These safety signals mandate stringent platelet and renal monitoring (platelet counts every 2 weeks; serum creatinine, eGFR, urinalysis, and UPCR monitoring) for inotersen, a requirement not shared by siRNA-based therapies [4].

Safety Endpoint Profile
Cross-study comparable
Thrombocytopenia: 3%; Glomerulonephritis: 3% (Inotersen) Patisiran: no treatment-emergent events
ASO-class tolerability signal characterization
Requires stringent platelet/renal monitoring protocol
drug safety thrombocytopenia glomerulonephritis adverse events

Route of Administration and Dosing Regimen

Inotersen is administered as a once-weekly subcutaneous injection (284 mg inotersen; 300 mg inotersen sodium in a 1.5 mL pre-filled syringe) that can be self-administered by patients or caregivers without premedication [1]. In contrast, patisiran requires intravenous infusion (0.3 mg/kg, maximum 30 mg) every 3 weeks, must be administered by a healthcare professional in a supervised clinical setting, and requires a premedication regimen comprising oral acetaminophen, IV corticosteroid, IV H1 blocker, and IV H2 blocker to mitigate infusion-related reactions [2]. Vutrisiran offers the lowest dosing frequency (25 mg SC every 3 months) but remains limited to healthcare professional administration [3]. From a healthcare utilization perspective, inotersen's at-home SC administration eliminates the infusion center visit burden associated with patisiran, trading this for a higher dosing frequency (52 vs. ~17 administrations per year) [1][2].

Dosing Regimen
Class-level inference
SC weekly self-admin; no premed vs. IV q3w with premedication (patisiran)
Impacts procurement volume and study design
52 vs ~17 administrations/year; at-home vs clinical setting
drug delivery subcutaneous injection patient convenience healthcare utilization

In Vitro Potency and RNase H1 Mechanism

Inotersen sodium demonstrates dose-dependent reduction of TTR mRNA levels in human hepatoma HepG2 cells, with activity observed across a concentration range of 0.16–20 μM following 16 hours of exposure in vitro . In vivo, subcutaneous administration of 10–100 mg/kg twice weekly for 4 weeks reduces plasma TTR protein by >80% in transgenic mice carrying the Ile84Ser human TTR mutant . Mechanistically, inotersen is a gapmer ASO with a central DNA decamer flanked by five 2′-MOE-modified nucleotides on both the 5′ and 3′ ends, enabling RNase H1 recruitment to the DNA/RNA heteroduplex for catalytic cleavage of TTR mRNA in the nucleus [1]. This nuclear mechanism distinguishes it from siRNA-based approaches (patisiran, vutrisiran), which operate via cytoplasmic RISC/Ago2-mediated cleavage [2]. Inotersen also demonstrated no genotoxic effects in standard in vitro and in vivo assays, including no treatment-related tumors in a 26-week Tg.rasH2 mouse carcinogenicity study .

In Vitro ASO Mechanism
Supporting evidence
HepG2 cells: 0.16–20 μM dose-dependent TTR mRNA reduction (16 h) Transgenic mouse: >80% plasma TTR reduction at 10–100 mg/kg
Gapmer RNase H1 reference compound
IC50 not reported; dose-response and nuclear mechanism context
in vitro pharmacology HepG2 TTR mRNA knockdown RNase H1

Optimal Research and Industrial Application Scenarios


Benchmarking RNase H1-Dependent ASO Activity

Investigators developing novel ASO chemistries or evaluating cellular uptake mechanisms can employ inotersen sodium as a gold-standard 2′-MOE gapmer reference compound. Its well-characterized dose-response profile in HepG2 cells (0.16–20 μM, 16 h) and the >80% in vivo TTR suppression in transgenic mouse models provide validated benchmarks for comparing new oligonucleotide designs . The nuclear RNase H1 mechanism of inotersen [1] also makes it the appropriate comparator when evaluating whether novel constructs achieve sufficient nuclear delivery and target engagement, a critical differentiation from siRNA-based controls.

Safety Pharmacology of ASO-Class Toxicities

Inotersen sodium serves as a definitive positive control in toxicology studies investigating oligonucleotide-class effects on platelet count and renal function. The NEURO-TTR trial established a 3% incidence of both grade 4 thrombocytopenia and glomerulonephritis, with a documented mean platelet nadir reduction of −40.7% during treatment that was reversible upon switching to a ligand-conjugated ASO (eplontersen) [2][3]. This toxicity signature is absent with siRNA therapies such as patisiran [4], making inotersen an essential tool for dissecting the structural determinants of ASO-mediated thrombocytopenia.

Comparator for Indirect Treatment Comparisons and HTA

For health economics and outcomes research, inotersen's published efficacy data (mNIS+7: −19.7 vs. placebo; Norfolk QOL-DN: −11.7 vs. placebo) [5] and the validated indirect comparison showing a −12.3 point mNIS+7 disadvantage versus patisiran [6] provide a robust evidence base for cost-effectiveness modeling. Procurement of inotersen sodium for comparative effectiveness research enables direct benchmarking against newer TTR-targeting agents in network meta-analyses, where its position as the first approved ASO for hATTR establishes a critical anchor point.

Subcutaneous Oligonucleotide Delivery and Formulation

Inotersen's formulation as a 284 mg/1.5 mL solution for weekly subcutaneous self-administration [7] makes it a relevant reference for developing and testing novel SC oligonucleotide delivery systems. Unlike lipid nanoparticle-formulated siRNA (patisiran) or ligand-conjugated ASOs (eplontersen), inotersen represents a naked, chemically stabilized ASO that achieves clinically meaningful tissue distribution and target engagement without complex formulation, providing a baseline for evaluating the added value of delivery technologies in preclinical biodistribution and efficacy studies.

Application
Selection Property
Validation Focus
ASO mechanism benchmarking
2′-MOE gapmer reference profile
RNase H1 target engagement and nuclear delivery comparison
ASO-class toxicology screening
Thrombocytopenia/glomerulonephritis endpoint signature
Platelet and renal function monitoring protocol review
Comparative effectiveness modeling
Published mNIS+7 and QOL-DN endpoints
Indirect treatment comparison context for HTA
SC oligonucleotide delivery studies
Naked chemically stabilized ASO baseline
Biodistribution without complex formulation or ligand conjugation

Technical Documentation Hub

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